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Compound of Interest

Compound Name: D-ornithine

Cat. No.: B1583779

The following guide provides essential safety and logistical information for the proper disposal
of D-ornithine, intended for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Disclaimer: This document provides general guidance. Always consult your institution's
Environmental Health and Safety (EHS) department and adhere to all local, regional, and
national regulations concerning chemical waste disposal.[1][2]

Immediate Safety and Handling Precautions

Before handling D-ornithine for disposal, ensure all appropriate personal protective equipment
(PPE) is worn. D-ornithine hydrochloride is classified as harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[3]

o Personal Protective Equipment (PPE): Wear protective eyeglasses or chemical safety
goggles, chemical-resistant gloves, and a lab coat.[4][5] In case of dust formation, a NIOSH-
approved N95 particulate respirator is recommended.[4]

e Ventilation: Handle D-ornithine waste in a well-ventilated area or under a chemical fume
hood.[3]

o Spill Response: In the event of a spill, avoid creating dust.[5] Sweep up the solid material,
place it into a suitable, labeled, and closed container for disposal.[2][5]
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Step-by-Step Disposal Protocol

The universally recommended and safest method for D-ornithine disposal is through a
licensed professional waste management service.

Step 1: Waste Characterization and Segregation

« |dentify the Waste Stream: Determine if the waste is pure D-ornithine, a solution containing
D-ornithine, or materials contaminated with D-ornithine (e.g., gloves, weigh boats, paper
towels).

o Segregate from Other Wastes: Do not mix D-ornithine waste with other chemical waste
streams unless explicitly permitted by your institution's EHS guidelines.

Step 2: Packaging and Labeling

e Solid Waste: Place solid D-ornithine and contaminated disposable materials into a sturdy,
sealable container.

o Labeling: Clearly label the container with "D-Ornithine Waste" and any other required
hazard information according to your institution's protocols and regulatory standards.

Step 3: Storage

o Storage Location: Store the sealed waste container in a designated, secure chemical waste
storage area.

» Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[2][5]

Step 4: Arrange for Professional Disposal

o Contact a Licensed Service: The primary and most recommended disposal method is to offer
surplus and non-recyclable solutions to a licensed disposal company.[1][6][7] Contact your
institution’s EHS department to arrange for a pickup by a licensed professional waste
disposal service.
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Important Note on Drain Disposal: Some institutional guidelines may permit the sanitary sewer

disposal of specific amino acids like L-Ornithine and DL-Ornithine.[8] However, other safety

data sheets explicitly warn not to empty the substance into drains.[9] Given that D-ornithine is

considered slightly hazardous to water, it is crucial to not dispose of it down the drain unless

you have received explicit approval from your local water authority and institutional EHS

department.[10]

Quantitative and Safety Data

The following table summarizes key data for D-Ornithine Monohydrochloride.

Property Data Reference
CAS Number 16682-12-5 [31[4]
Molecular Formula CsH12N202-HCI [5]
Physical State White powder/solid [41[5]
Acute toxicity, oral (Category
4); Skin corrosion/irritation
(Category 2); Serious eye
o damage/eye irritation
Hazard Classifications -~ [3]
(Category 2A); Specific target
organ toxicity, single exposure;
Respiratory tract irritation
(Category 3).
Storage Class 11 - Combustible Solids [4]
WGK 1 (Self-assessment):
Water Hazard Class [10]

Slightly hazardous for water

D-Ornithine Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-

ornithine waste.
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D-Ornithine Disposal Decision Workflow

D-Ornithine Waste Generated
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Caption: Workflow for the safe and compliant disposal of D-ornithine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for D-Ornithine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583779#d-ornithine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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